Cas no 1781756-31-7 (1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1781756-31-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6546733
• PubChem ID: 82654273
• Update Time: 2025-06-09

1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one
• 1781756-31-7
• EN300-1814747

• Inchi： 1S/C9H12N2O2/c1-10-6-9(12)8-4-3-7(13-2)5-11-8/h3-5,10H,6H2,1-2H3
• InChI Key： YEFKCFMZYIOZRF-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C(CNC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1781756-31-7) in Modern Chemical and Pharmaceutical Research

1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 1781756-31-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in drug discovery and medicinal chemistry. The presence of a 5-methoxypyridine moiety and a methylamino group makes it a versatile scaffold for developing novel therapeutic agents.

The 5-methoxypyridine ring is a well-known pharmacophore found in numerous bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. Its methoxy substitution enhances lipophilicity while maintaining metabolic stability, making it an attractive component in drug design. The methylamino side chain introduces basicity, which can be exploited for binding to acidic or polar sites on biological targets, further enhancing the compound's pharmacological potential.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one has been explored as a lead molecule in several preclinical studies due to its promising chemical properties. Its ability to modulate enzyme activity and receptor binding has led to investigations into its potential as an anti-inflammatory agent, an antiviral agent, and even an anticancer agent.

One of the most compelling aspects of this compound is its versatility in chemical modification. The 5-methoxypyridin-2-yl group can be further functionalized to introduce additional pharmacophoric elements, while the methylamino group offers opportunities for derivatization into more complex structures. This flexibility has allowed researchers to generate libraries of analogs with tailored properties for specific therapeutic applications.

Recent studies have highlighted the compound's potential in inhibiting certain kinases that are overexpressed in cancer cells. By binding to the active site of these kinases, 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one and its derivatives have shown promise in disrupting signaling pathways that drive tumor growth and progression. Preclinical trials have demonstrated encouraging results in cell-based assays, suggesting that this compound may serve as a foundation for novel anticancer therapies.

The development of new antiviral agents has also seen contributions from this class of compounds. The unique structural features of 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one allow it to interact with viral enzymes such as proteases and polymerases, inhibiting viral replication. Researchers have leveraged computational chemistry techniques to optimize the compound's binding affinity and selectivity for viral targets, leading to the discovery of potent antiviral candidates.

In addition to its applications in oncology and virology, this compound has been investigated for its potential role in treating neurological disorders. The ability of 5-methoxypyridine derivatives to cross the blood-brain barrier has made them attractive candidates for central nervous system (CNS) drug development. Preliminary studies have suggested that analogs of 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions at the pyridine ring followed by condensation reactions with appropriate electrophiles. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for drug discovery.

The pharmacokinetic properties of this compound are also a subject of interest. Studies have evaluated its solubility, stability, and metabolic pathways to understand how it behaves within the body. By optimizing these properties through structural modifications, researchers aim to enhance bioavailability and reduce toxic side effects. This approach aligns with current trends in pharmaceutical development toward designing molecules with improved pharmacokinetic profiles.

Looking ahead, the future prospects for 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one are promising. Ongoing research continues to explore new therapeutic applications and refine synthetic strategies for producing more effective derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical trials, bringing novel treatments for various diseases closer to reality.

In conclusion, 1-(5-methoxypyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1781756-31-7) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing innovative therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.